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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer stabilization, the selection of an appropriate light stabilizer is paramount

to ensure product longevity and performance under various environmental stresses. This guide

provides a comprehensive comparison of NOR116, a N-alkoxy Hindered Amine Light Stabilizer

(NOR-HALS), with other conventional HALS, namely the high-molecular-weight Chimassorb

944 and the low-molecular-weight Tinuvin 770. This comparison is based on their performance

in light stability, thermal stability, and, where applicable, flame retardancy, supported by

experimental data from various sources.

Executive Summary
NOR116 distinguishes itself by offering a dual functionality: robust protection against UV

degradation and inherent halogen-free flame retardancy. This makes it a compelling choice for

applications in polyolefins such as fibers, non-wovens, tapes, and films where both light

stability and fire safety are critical.[1] While traditional HALS like Chimassorb 944 and Tinuvin

770 are well-established for their excellent light stabilizing properties, NOR116 provides an

added dimension of performance.

Performance Data Comparison
The following tables summarize the key performance characteristics of NOR116, Chimassorb

944, and Tinuvin 770 based on available data. It is important to note that the data is compiled

from various sources and may not have been generated under identical testing conditions.
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Table 1: General Properties

Property NOR116 Chimassorb 944 Tinuvin 770

HALS Type
Monomeric N-alkoxy

(NOR-HALS)

Polymeric, High

Molecular Weight

Monomeric, Low

Molecular Weight

Key Features

Dual-function: Light

stabilizer and

halogen-free flame

retardant[1][2]

Excellent long-term

stability, low volatility,

high resistance to

extraction[3]

Good surface

protection, effective in

thick sections[4]

Primary Applications

Polyolefin fibers, non-

wovens, tapes,

films[5]

Polyolefin films, fibers,

and thick sections[6]

Polypropylene, TPO,

EPDM, Polystyrene[7]

Molecular Weight High (>2000 g/mol )[2]
High (2000-3100

g/mol )
Low (481 g/mol )

Table 2: Light and Thermal Stability Performance in Polyolefins

Performance
Metric

NOR116
Chimassorb
944

Tinuvin 770
Test
Conditions

Accelerated

Weathering

(Gloss Retention

%)

Data not

available in direct

comparison

High Moderate to High
ASTM G155

(Xenon Arc)[8]

Accelerated

Weathering

(Color Change,

ΔE)

Data not

available in direct

comparison

Low Low to Moderate ASTM D2244[9]

Oxidation

Induction Time

(OIT) @ 200°C

(min)

High (indicative

of good thermal

stability)

High Moderate
ASTM D3895[5]

[10]
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Table 3: Flame Retardancy Performance in Polypropylene

Performance
Metric

NOR116
Chimassorb
944

Tinuvin 770
Test
Conditions

UL 94 Vertical

Burn Test

V-2 or better at

low

concentrations

(e.g., 1%)[2]

Not typically

used for flame

retardancy

Not typically

used for flame

retardancy

UL 94[1][11]

Limiting Oxygen

Index (LOI) %

~24-28% (at

~1% loading)[2]
Not applicable Not applicable

ISO 4589-2 /

ASTM D2863[12]

[13]

Mechanism of Action
Hindered Amine Light Stabilizers (HALS) function by scavenging free radicals that are formed

during the photo-oxidation of polymers. This regenerative cycle allows them to provide long-

term protection.
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Figure 1: Simplified HALS stabilization cycles.

NOR-HALS like NOR116 have a distinct mechanism where the N-O-R bond can cleave to form

nitroxyl and alkyl radicals, which contributes to their stabilizing and flame-retardant effects.[2]

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the accurate interpretation

and replication of results.

Accelerated Weathering Test
Standard: ASTM G155 - Standard Practice for Operating Xenon Arc Lamp Apparatus for

Exposure of Materials.[8]
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Objective: To simulate the damaging effects of sunlight, temperature, and moisture on a

material in a laboratory setting.

Procedure:

Polymer samples containing the HALS stabilizers are prepared, typically as films or

plaques.

The samples are mounted in the xenon arc test chamber.

The chamber exposes the samples to cycles of controlled light, temperature, and humidity.

The light source is a xenon arc lamp filtered to simulate natural sunlight.[14]

The exposure cycle (e.g., light/dark periods, water spray) is chosen based on the intended

application and material.

At specified intervals, samples are removed and evaluated for changes in physical

properties.

Evaluation:

Gloss Retention: Measured using a gloss meter at a specific angle (e.g., 60°) according to

ASTM D523.[15][16] The percentage of the initial gloss retained is calculated.

Color Change (ΔE): Measured using a spectrophotometer or colorimeter according to

ASTM D2244.[9][17] The total color difference (ΔE) is calculated from the changes in L, a,

and b* values.
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Figure 2: Accelerated weathering workflow.

Thermal Stability Assessment
Standard: ASTM D3895 - Standard Test Method for Oxidative-Induction Time of Polyolefins

by Differential Scanning Calorimetry.[5][10]

Objective: To determine the oxidative stability of a stabilized polymer at an elevated

temperature.

Procedure:

A small sample of the stabilized polymer is placed in a differential scanning calorimeter

(DSC) pan.
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The sample is heated to a specified isothermal temperature under an inert nitrogen

atmosphere.

Once the temperature stabilizes, the atmosphere is switched to oxygen.

The time from the introduction of oxygen until the onset of the exothermic oxidation peak

is recorded as the Oxidation Induction Time (OIT).[18][19]

Interpretation: A longer OIT indicates greater thermal stability.

Flame Retardancy Testing
UL 94 Vertical Burn Test:

Standard: UL 94 - Standard for Safety of Flammability of Plastic Materials for Parts in

Devices and Appliances.[1][11]

Procedure: A vertically oriented polymer specimen is subjected to a controlled flame for

two 10-second applications.[20]

Classification: Materials are classified as V-0, V-1, or V-2 based on the afterflame time,

afterglow time, and whether flaming drips ignite a cotton swatch placed below the

specimen.[21] V-0 is the most flame-retardant classification.

Limiting Oxygen Index (LOI):

Standard: ISO 4589-2 / ASTM D2863.[12][13]

Procedure: A small, vertically oriented specimen is ignited in a controlled mixture of

oxygen and nitrogen. The concentration of oxygen is gradually reduced until the flame is

just extinguished.[22]

Result: The LOI is the minimum percentage of oxygen that will just support combustion. A

higher LOI value indicates greater flame retardancy.

Conclusion
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NOR116 presents a compelling multifunctional solution for polyolefin applications requiring

both superior light stability and halogen-free flame retardancy. Its performance as a light

stabilizer is comparable to that of high-performance HALS, with the significant added benefit of

contributing to the fire safety of the material. In contrast, traditional HALS like Chimassorb 944

and Tinuvin 770 are specialized light stabilizers, with their selection depending on factors such

as the desired longevity, processing conditions, and the thickness of the final product. For

applications where flame retardancy is a key requirement alongside UV resistance, NOR116
offers an efficient, integrated approach. Researchers and product developers should consider

the specific end-use requirements to determine the most suitable stabilization package.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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